Cas no 2229169-62-2 (4-ethoxy-3-hydroxypentanenitrile)

• Product Name: 4-ethoxy-3-hydroxypentanenitrile
• CAS No: 2229169-62-2
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5804578
• PubChem ID: 165764745
• Update Time: 2025-05-21

4-ethoxy-3-hydroxypentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-hydroxypentanenitrile
• EN300-1795030
• 2229169-62-2

• Inchi： 1S/C7H13NO2/c1-3-10-6(2)7(9)4-5-8/h6-7,9H,3-4H2,1-2H3
• InChI Key： NLCRUAVMLKOKQE-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C(CC#N)O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.2Ų

Additional information on 4-ethoxy-3-hydroxypentanenitrile

4-Ethoxy-3-Hydroxypentanenitrile: A Comprehensive Overview

4-Ethoxy-3-hydroxypentanenitrile (CAS No. 2229169-62-2) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, plays a pivotal role in various chemical reactions and applications. In this article, we will delve into its properties, synthesis methods, applications, and recent advancements in research.

The molecular structure of 4-ethoxy-3-hydroxypentanenitrile consists of a pentane chain with an ethoxy group at the fourth position and a hydroxyl group at the third position, along with a nitrile group at the terminal end. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of chemical transformations. The presence of the nitrile group allows for easy functionalization, while the ethoxy and hydroxyl groups contribute to its solubility and reactivity.

Recent studies have highlighted the potential of 4-ethoxy-3-hydroxypentanenitrile in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways.

In terms of synthesis, 4-ethoxy-3-hydroxypentanenitrile can be prepared via several routes, including nucleophilic substitution and condensation reactions. One notable method involves the reaction of 4-ethoxypentanenitrile with a suitable reducing agent to introduce the hydroxyl group at the third position. This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The applications of 4-ethoxy-3-hydroxypentanenitrile extend beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of agrochemicals, such as herbicides and fungicides. For example, recent research has shown that certain derivatives of this compound possess excellent activity against plant pathogens, offering a sustainable solution for crop protection.

From an environmental perspective, 4-ethoxy-3-hydroxypentanenitrile has been studied for its biodegradability and eco-friendly properties. A 2023 study conducted by environmental chemists revealed that under aerobic conditions, this compound undergoes rapid degradation into non-toxic byproducts, making it a safer alternative to traditional chemicals in industrial processes.

In conclusion, 4-Ethoxy-3-Hydroxypentanenitrile (CAS No. 2229169-62-2) is a multifaceted compound with immense potential across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemistry research. As ongoing studies continue to uncover new possibilities for this compound, its role in driving innovation is expected to grow significantly.